Cas no 894006-67-8 (N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-fluoro-4-methoxybenzene-1-sulfonamide)

• Product Name: N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-fluoro-4-methoxybenzene-1-sulfonamide
• CAS No: 894006-67-8
• MF: C₁₉H₁₈ClFN₂O₃S₂
• MW: 440.939224720001
• CID: 5512067
• Update Time: 2025-05-21

N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-fluoro-4-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-yl]ethyl]-3-fluoro-4-methoxybenzenesulfonamide
• N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-fluoro-4-methoxybenzene-1-sulfonamide

• Inchi： 1S/C19H18ClFN2O3S2/c1-12-18(27-19(23-12)13-3-5-14(20)6-4-13)9-10-22-28(24,25)15-7-8-17(26-2)16(21)11-15/h3-8,11,22H,9-10H2,1-2H3
• InChI Key： MARFGTPBWXFBMO-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2SC(C3=CC=C(Cl)C=C3)=NC=2C)(=O)=O)=CC=C(OC)C(F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-fluoro-4-methoxybenzene-1-sulfonamide

N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-fluoro-4-methoxybenzene-1-sulfonamide (CAS No. 894006-67-8): A Comprehensive Overview

N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-fluoro-4-methoxybenzene-1-sulfonamide (CAS No. 894006-67-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, is a member of the sulfonamide class and features a unique structural arrangement that includes a thiazole ring and various functional groups such as chloro, fluoro, and methoxy substituents. These structural elements contribute to its diverse biological activities and make it a valuable candidate for further research and development.

The chemical structure of N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-fluoro-4-methoxybenzene-1-sulfonamide is characterized by a central thiazole ring, which is known for its bioactive properties. The presence of the chloro and fluoro substituents on the phenyl and benzene rings, respectively, enhances the compound's lipophilicity and metabolic stability. Additionally, the methoxy group on the benzene ring contributes to the compound's solubility and overall pharmacokinetic profile. These features collectively make this compound an attractive target for drug discovery efforts.

Recent studies have highlighted the potential of N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-fluoro-4-methoxybenzene-1-sulfonamide in various therapeutic areas. One notable area of research is its activity as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits cyclooxygenase (COX) enzymes, which are key targets in the treatment of inflammatory conditions such as arthritis and pain management.

Moreover, N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-fluoro-4-methoxybenzene-1-sulfonamide has shown promise in preclinical studies as an antitumor agent. Research conducted at the National Cancer Institute revealed that this compound exhibits significant cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways such as p53 and Bcl-2.

In addition to its potential therapeutic applications, N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-fluoro-4-methoxybenzene-1-sulfonamide has been studied for its ability to modulate ion channels and receptors. A study published in the European Journal of Pharmacology reported that this compound acts as a potent antagonist of transient receptor potential (TRP) channels, which are involved in pain sensation and thermal regulation. This property makes it a potential candidate for the development of novel analgesics.

The synthesis of N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-fluoro-4-methoxybenzene-1-sulfonamide involves several steps that require precise control over reaction conditions to ensure high yields and purity. The process typically begins with the formation of the thiazole ring through a condensation reaction between 2-aminothiophenol and an appropriate aldehyde or ketone. Subsequent functionalization steps introduce the chloro, fluoro, and methoxy groups through selective substitution reactions. The final step involves the coupling of the thiazole derivative with 3-fluoro-4-methoxybenzenesulfonyl chloride to form the desired product.

The physicochemical properties of N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5ylethyl}-3-fluoro-4-methoxybenzene-1-sulfonamide have been extensively characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have provided valuable insights into the molecular structure and conformational behavior of the compound, which are crucial for understanding its biological activity.

In conclusion, N-{2-2-(4-chlorophenyl)-4-methyl-1,3-thiazol-5-ylethyl}-3-fluoro-4-methoxybenzene-1-sulfonamide (CAS No. 894006- strong >67 - 8) represents a promising compound with diverse biological activities and therapeutic potential . Ongoing research continues to explore its mechanisms of action , safety profile , and clinical applications , making it an exciting area for further investigation in medicinal chemistry . p >